EGFR

  • Erlotinib hydrochloride
    • CAS RN
    • 183319-69-9
    • Molecular Formula:
    • C₂₂H₂₃N₃O₄.HCl
    • Molecular Weight:
    • 429.9 g/mol
    Description
    Potent EGFR tyrosine kinase inhibitor (IC50 = 2 nM). Decreases EGFR autophosphorylation in tumor cells. Potent inhibitor of mutant JAK2-V617F. Weaker inhibitor of ErbB-2 kinase (Ki = 1 μM) and ErbB-4 kinase (Ki ...
  • Erlotinib
    • CAS RN
    • 183321-74-6
    • Molecular Formula:
    • C₂₂H₂₃N₃O₄
    • Molecular Weight:
    • 393.4 g/mol
    Description
    What is Erlotinib?Erlotinib is also known as OSI-774, 11C erlotinib, and belongs to the group of organic compounds called quinazolinamines. These heterocyclic aromatic compounds contain a quinazoline moiety that...
  • 4-[(3-Bromophenyl)amino]-6-acrylamidoquinazoline
    • CAS RN
    • 194423-15-9
    • Molecular Formula:
    • C17H13BrN4O
    • Molecular Weight:
    • 369.2 g/mol
    Description
    PD 168393 is a cell-permeable, irreversible inhibitor of EGFR kinase activity (IC50 = 0.70 nM). It is effective in vivo, suppressing the growth of human epidermoid carcinoma xenografts in mice. PD 168393 is used...